Cas no 1031977-12-4 (1-(2-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1031977-12-4
• MF: C₁₄H₉ClN₄O₂
• MW: 300.699861288071
• CID: 4568733
• Update Time: 2025-06-09

1-(2-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(2-chlorophenyl)-5-(3-pyridinyl)-
• 1-(2-Chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic Acid
• 1-(2-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C14H9ClN4O2/c15-10-5-1-2-6-11(10)19-13(9-4-3-7-16-8-9)12(14(20)21)17-18-19/h1-8H,(H,20,21)
• InChI Key： WJBWLLMAIQQGJK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Cl)C(C2=CC=CN=C2)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 300.041403g/mol
• Monoisotopic Mass: 300.041403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 300.7g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 542.4±60.0 °C at 760 mmHg
• Flash Point: 281.8±32.9 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(2-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(2-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1031977-12-4)

The compound 1-(2-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1031977-12-4) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and development of novel bioactive molecules. This heterocyclic compound, featuring a triazole core conjugated with a pyridine and a chlorophenyl moiety, has garnered considerable attention due to its structural complexity and potential therapeutic applications.

Structurally, the molecule is characterized by a fused system of a triazole ring and a carboxylic acid functional group, with the pyridine ring serving as an important pharmacophoric element. The presence of the chlorophenyl substituent at the 1-position and the pyridine ring at the 5-position introduces unique electronic and steric properties that influence its interactions with biological targets. The carboxylic acid group at the 4-position further enhances its potential for further derivatization and drug-like properties.

In recent years, there has been growing interest in triazole derivatives as scaffolds for drug discovery due to their ability to modulate various biological pathways. The triazole core is known for its stability and versatility in forming hydrogen bonds, making it an attractive component in medicinal chemistry. Additionally, the pyridine moiety is frequently incorporated into drug molecules due to its ability to engage in multiple hydrogen bonding interactions and its role as an electron-withdrawing group, which can enhance binding affinity.

The chlorophenyl substituent in this compound adds another layer of complexity, influencing both the electronic distribution and the solubility profile of the molecule. Chlorinated aromatic compounds are well-documented for their pharmacological activity across a range of therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The combination of these structural elements in 1-(2-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid suggests potential for multiple modes of action.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The triazole-pyridine-chlorophenyl framework presented in this molecule has shown promise in preliminary computational studies as a potential inhibitor of enzymes involved in inflammatory pathways. Specifically, it has been hypothesized that this compound may interact with key residues in target proteins through a combination of hydrogen bonding and hydrophobic interactions.

One particularly intriguing aspect of this compound is its potential application in modulating kinase activity. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer and diabetes. The unique arrangement of functional groups in 1-(2-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid makes it a candidate for developing kinase inhibitors with high selectivity and low toxicity.

In vitro studies have begun to explore the pharmacokinetic properties of this compound, revealing interesting insights into its metabolic stability and solubility characteristics. Preliminary data suggest that it exhibits moderate solubility in water, which is favorable for oral administration, while its stability under various physiological conditions indicates potential for further development into a clinical candidate.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise required to construct complex heterocyclic systems. Key synthetic steps include cyclization reactions to form the triazole ring and subsequent functional group transformations to introduce the pyridine and chlorophenyl moieties. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity.

From a computational chemistry perspective, molecular docking studies have been conducted to predict binding modes of 1-(2-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid with various biological targets. These studies have provided valuable insights into how different parts of the molecule interact with protein binding pockets, guiding further optimization efforts. Additionally, quantum mechanical calculations have been performed to understand the electronic structure and reactivity of key functional groups within the molecule.

The potential therapeutic applications of this compound are broad-ranging. Beyond its implications for kinase inhibition, it has shown preliminary activity against bacterial pathogens due to its ability to disrupt essential bacterial enzymes involved in DNA replication and metabolism. This dual functionality makes it an attractive candidate for developing novel antibiotics or combination therapies targeting both bacterial infection and underlying inflammatory conditions.

As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like 1-(2-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid will play an increasingly important role in drug discovery efforts. Their unique structural features offer opportunities for designing molecules with enhanced specificity and efficacy compared to existing treatments.

In conclusion,1-(2-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1031977-12-4) represents a promising lead compound with significant potential in pharmaceutical development. Its complex structure combines elements known to enhance bioactivity—such as the triazole core,chlorophenyl,and pyridine moieties—with functional groups like carboxylic acids that facilitate further derivatization. Continued investigation into its biological activity,pharmacokinetic properties,and synthetic feasibility will be crucial in determining its future role in medicine.